Cas no 179316-94-0 (4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one)
179316-94-0 structure
Product Name:4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one
CAS No:179316-94-0
MF:C6H5N3OS
MW:167.188399076462
CID:5053616
PubChem ID:47003063
Update Time:2024-03-01
4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
- 4-sulfanylidene-2,3-dihydropyrrolo[1,2-d][1,2,4]triazin-1-one
- 4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one
-
- Inchi: 1S/C6H5N3OS/c10-5-4-2-1-3-9(4)6(11)8-7-5/h1-3H,(H,7,10)(H,8,11)
- InChI Key: KWCOMGMOSLLKRK-UHFFFAOYSA-N
- SMILES: S=C1NNC(C2=CC=CN21)=O
Computed Properties
- Exact Mass: 167.01533297g/mol
- Monoisotopic Mass: 167.01533297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 78.2
4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536745-10mg |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536745-50mg |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B536745-100mg |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-63936-0.05g |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 95% | 0.05g |
$173.0 | 2023-02-13 | |
| Enamine | EN300-63936-0.1g |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 95% | 0.1g |
$257.0 | 2023-02-13 | |
| Enamine | EN300-63936-0.25g |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 95% | 0.25g |
$367.0 | 2023-02-13 | |
| Enamine | EN300-63936-0.5g |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 95% | 0.5g |
$579.0 | 2023-02-13 | |
| Enamine | EN300-63936-1.0g |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 95% | 1.0g |
$743.0 | 2023-02-13 | |
| Enamine | EN300-63936-2.5g |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 95% | 2.5g |
$1454.0 | 2023-02-13 | |
| Enamine | EN300-63936-5.0g |
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
179316-94-0 | 95% | 5.0g |
$2152.0 | 2023-02-13 |
4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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